4-Hydroxyphenyl acetoacetate

Specification

• CAS No.: 26408-72-0
• Molecular Formula: C10H10O4
• Molecular Weight: 194.18 g/mol
• IUPAC Name: (4-hydroxyphenyl) 3-oxobutanoate
• Standard InChI: InChI=1S/C10H10O4/c1-7(11)6-10(13)14-9-4-2-8(12)3-5-9/h2-5,12H,6H2,1H3
• Standard InChI Key: SRPYDDUAFWZUND-UHFFFAOYSA-N
• SMILES: CC(=O)CC(=O)OC1=CC=C(C=C1)O
• Canonical SMILES: CC(=O)CC(=O)OC1=CC=C(C=C1)O

Introduction

Physicochemical Properties

Molecular Structure and Formula

The molecular structure of 4-hydroxyphenyl acetoacetate comprises a phenyl ring substituted with a hydroxyl group at the para position, linked via an ester bond to an acetoacetate group ($\text{CH}_3\text{COCH}_2\text{COO}$-). The IUPAC name, (4-hydroxyphenyl) 3-oxobutanoate, reflects this arrangement. Key structural parameters include:

Property	Value
Molecular formula	$\text{C}_{10}\text{H}_{10}\text{O}_4$
Molecular weight	194.184 g/mol
Exact mass	194.058 g/mol
Topological polar surface area	63.6 Ų
LogP (octanol-water)	1.2767

The compound’s planar geometry and conjugated system contribute to its stability and spectroscopic characteristics.

Thermal and Physical Characteristics

4-Hydroxyphenyl acetoacetate is a solid at room temperature, though its melting point remains unspecified in available literature. Its high boiling point (359°C) suggests strong intermolecular interactions, likely due to hydrogen bonding between hydroxyl and carbonyl groups. The density of 1.247 g/cm³ aligns with typical aromatic esters, while the refractive index of 1.539 indicates moderate light-bending capacity. The vapor pressure of $1.18 \times 10^{-5} \, \text{mmHg}$ at 25°C implies low volatility, reducing inhalation hazards under standard conditions.

Synthesis and Manufacturing

Modern Synthetic Approaches

Contemporary strategies leverage protective group chemistry to enhance yield and selectivity. A plausible route involves:

• Protection of the phenolic hydroxyl group: Converting 4-hydroxyphenol to its methoxy derivative using methyl iodide.

• Esterification: Reacting 4-methoxyphenol with acetoacetyl chloride to form 4-methoxyphenyl acetoacetate.

• Deprotection: Treating the intermediate with boron tribromide ($\text{BBr}_3$) in dichloromethane at low temperatures (-78°C to -15°C) to cleave the methyl ether, yielding 4-hydroxyphenyl acetoacetate.

This three-step process, adapted from analogous syntheses, offers improved control over side reactions and facilitates easier isolation of the final product.

Chemical Reactivity and Applications

Keto-Enol Tautomerism

Like all β-keto esters, 4-hydroxyphenyl acetoacetate exhibits keto-enol tautomerism. The equilibrium between the keto form ($\text{CH}_3\text{COCH}_2\text{COO}$-) and the enol form ($\text{CH}_2\text{C(OH)CHCOO}$-) influences its reactivity. Nuclear magnetic resonance (NMR) spectroscopy would reveal distinct proton environments for each tautomer, though specific spectral data for this compound remain unpublished.

Condensation Reactions

The compound’s active methylene group ($\text{CH}_2$) adjacent to the carbonyl participates in Claisen-like condensations. For instance, reaction with aromatic aldehydes under basic conditions could yield α,β-unsaturated ketones, as demonstrated in related systems. Such transformations are foundational in synthesizing heterocyclic compounds, including pyrazoles and coumarins, which have pharmaceutical relevance.

Analytical Characterization

Modern analytical techniques for 4-hydroxyphenyl acetoacetate include:

• Ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS): Leveraging the exact mass of 194.058 g/mol for precise quantification.

• Infrared (IR) spectroscopy: Characteristic peaks for ester carbonyl (~1740 cm⁻¹), phenolic O-H (~3300 cm⁻¹), and keto carbonyl (~1710 cm⁻¹).

• Nuclear magnetic resonance (NMR): Anticipated signals include a singlet for the methyl group (~2.3 ppm), a multiplet for the aromatic protons (~6.8–7.2 ppm), and a broad peak for the hydroxyl proton (~9–10 ppm).